2918230000 Other salicylic acid esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to
2918230000 other esters of salicylic acid and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0012-500ML |
Isoamyl Salicylate (contains 2-Methylbutyl Salicylate) |
87-20-7 | 500ml |
¥230.00 | 2024-04-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I840380-250g |
Isopentyl 2-hydroxybenzoate |
87-20-7 | 95% | 250g |
246.00 | 2021-05-17 | |
| Fluorochem | 210677-100g |
Isopentyl 2-hydroxybenzoate |
87-20-7 | 95% | 100g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 210677-500ml |
Isopentyl 2-hydroxybenzoate |
87-20-7 | 95% | 500ml |
￡59.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0012-25ML |
Isoamyl Salicylate (contains 2-Methylbutyl Salicylate) |
87-20-7 | 25ml |
¥110.00 | 2024-04-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I51790-500g |
Isopentyl 2-hydroxybenzoate |
87-20-7 | 95% | 500g |
¥230.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I51790-25g |
Isopentyl 2-hydroxybenzoate |
87-20-7 | 95% | 25g |
¥79.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I51790-100g |
Isopentyl 2-hydroxybenzoate |
87-20-7 | 95% | 100g |
￥137.0 | 2022-04-27 | |
| abcr | AB141550-25 ml |
Salicylic acid isoamyl ester (contains 2-Methylbutyl salicylate), 95%; . |
87-20-7 | 95% | 25 ml |
€43.60 | 2024-04-16 | |
| abcr | AB141550-500 ml |
Salicylic acid isoamyl ester (contains 2-Methylbutyl salicylate), 95%; . |
87-20-7 | 95% | 500 ml |
€121.00 | 2024-04-16 |
Audited Supplier
Audited Supplier
Isoamyl salicylate, also known by its CAS number 87-20-7, is a widely used ester in the fragrance and flavor industry. This compound is prized for its sweet, floral, and slightly balsamic aroma, often reminiscent of orchids or clover. Its chemical structure combines salicylic acid and isoamyl alcohol, resulting in a stable and long-lasting scent profile. As consumer demand for natural-inspired fragrances grows, isoamyl salicylate has gained attention for its ability to mimic botanical notes while offering superior shelf-life compared to volatile essential oils.
One of the most searched questions about isoamyl salicylate is its safety profile. Extensive studies confirm its safety when used as directed in cosmetics and personal care products. Unlike some synthetic musks, it doesn’t bioaccumulate and is approved by regulatory bodies like IFRA and the EU Cosmetics Regulation. Recent trends show increasing interest in "isoamyl salicylate in clean beauty" formulations, as it bridges the gap between synthetic reliability and natural olfactory appeal. Perfumers often describe it as a "warm floral fixative" that enhances middle notes in compositions.
The production process of CAS 87-20-7 involves esterification under controlled conditions, with modern manufacturers emphasizing green chemistry principles. This aligns with the industry’s shift toward sustainable fragrance ingredients, a hot topic in cosmetic chemistry forums. Analytical techniques like GC-MS and HPLC ensure batch-to-batch consistency, addressing another frequent consumer concern about "fragrance ingredient purity". When compared to similar esters like benzyl salicylate, isoamyl salicylate offers distinct advantages in certain applications due to its unique volatility pattern.
In practical applications, isoamyl salicylate shines in several product categories. It’s a staple in "floral perfume bases", particularly for lilac, carnation, and orchid accords. Recent market analyses reveal growing use in home fragrance products, where its stability under heat makes it ideal for candle formulations. The "long-lasting fragrance effect" of this compound makes it valuable in hair care products, where scent retention on fibers is crucial. Formulators appreciate its compatibility with both polar and non-polar systems, simplifying emulsion development.
Emerging research directions for 87-20-7 include its potential as a solvent in novel delivery systems and its behavior in various pH environments. These studies respond to industry demands for multifunctional ingredients. While not a new compound, innovation in application methods has renewed interest in this workhorse material. Perfumers experimenting with "sustainable fragrance design" often combine it with upcycled botanical extracts to create modern, eco-conscious scent profiles.
Storage and handling of isoamyl salicylate require standard chemical precautions, though its low volatility reduces workplace exposure risks. Technical datasheets emphasize protection from strong oxidizers and extreme temperatures. These practical considerations address another cluster of frequent searches about "fragrance ingredient storage best practices". Properly stored material maintains its characteristic odor profile for years, making it economically attractive for inventory planning.
The global market for isoamyl salicylate reflects broader trends in specialty chemicals. Asia-Pacific shows particularly strong growth, driven by expanding personal care industries. Regulatory landscapes continue to evolve, with recent focus on detailed labeling requirements. This has spurred innovation in analytical methods to detect and quantify CAS 87-20-7 in complex matrices, answering formulators’ needs for precise documentation.
Future applications may leverage isoamyl salicylate’s physicochemical properties beyond fragrance. Preliminary studies explore its film-forming characteristics and plasticizing effects, suggesting potential in functional coatings. Such multidisciplinary research exemplifies how traditional fragrance ingredients can find new roles in green material science. As consumers increasingly value transparency, comprehensive data on this well-established compound positions it favorably against newer, less-characterized alternatives.
